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Chemical Profile of m-Chlorocumene

The table below summarizes the basic identifying information and a referenced analytical condition for m-

Chlorocumene.

Property Description

CAS Number 7073-93-0 [1]

Molecular Formula C₉H₁₁Cl [1]

Molecular Weight 154.640 g/mol [1]

logP 3.93 [1]

Synonyms 1-Chloro-3-(propan-2-yl)benzene, 3-Chloroisopropylbenzene [1]

Reported HPLC Column Newcrom R1 [1]

Reported Mobile Phase Acetonitrile (MeCN), water, and phosphoric acid [1]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s1929357?utm_src=pdf-body
https://www.smolecule.com/products/s1929357?utm_src=pdf-interest
https://www.smolecule.com/products/s1929357?utm_src=pdf-body
https://www.smolecule.com/products/s1929357?utm_src=pdf-body
https://www.smolecule.com/products/s1929357?utm_src=pdf-body
https://sielc.com/m-chlorocumene
https://sielc.com/m-chlorocumene
https://sielc.com/m-chlorocumene
https://sielc.com/m-chlorocumene
https://sielc.com/m-chlorocumene
https://sielc.com/m-chlorocumene
https://sielc.com/m-chlorocumene
https://www.smolecule.com/products/s1929357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Suggested Experimental Pathway

To create the comparison guide you need, generating experimental data is the most reliable path. The

flowchart below outlines a systematic method development workflow for comparing retention times, adapted

from general HPLC guidance [2] and retention prediction principles [3] [4].
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Phase 1: Method Scouting

Phase 2: Method Optimization

Start

Define Scope

Select Candidate Columns & Eluents

Perform Initial Screening Runs

Identify Promising Conditions

Optimize Parameters

For best condition(s)

Analyze m-Chlorocumene & Alternatives If separation is poor
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Phase 3: Validation & Data Collection

End

Compare Retention & Selectivity

Robustness Testing

If separation is adequate

Finalize Method & Document Data

Click to download full resolution via product page

This workflow visualizes a structured approach to obtain the data you need [2]:

Phase 1: Method Scouting involves screening different stationary phases (C18, C8, and other
columns with different selectivities) and mobile phase modifiers (methanol, acetonitrile, or

tetrahydrofuran) to find a promising starting point [5] [2].
Phase 2: Method Optimization focuses on fine-tuning parameters like the mobile phase gradient,

temperature, and pH to achieve optimal separation between m-Chlorocumene and your selected
alternative compounds [6] [2].

Phase 3: Validation & Data Collection is where you would run the finalized method to gather
precise retention time data and test the method's robustness to variations, ensuring your comparison

data is reliable [2].

A Note on Retention Time Prediction
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For research planning, you may find retention time prediction models useful. Quantitative Structure-

Retention Relationship (QSRR) models use the chemical structure to predict retention behavior. Studies

have shown that these models can often predict retention times within a ±15% chromatographic time window

[4]. Machine learning approaches are also being actively developed for this purpose, though they often

require large, standardized datasets [7].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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